Cas no 2223030-00-8 (1-(Ethyl-d5)-pyrrole-3-boronic acid pinacol ester)

• Product Name: 1-(Ethyl-d5)-pyrrole-3-boronic acid pinacol ester
• CAS No: 2223030-00-8
• MF: C₁₂H₂₀BNO₂
• MW: 226.134511947632
• CID: 6809958
• PubChem ID: 133555525
• Update Time: 2025-03-04

1-(Ethyl-d5)-pyrrole-3-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• CS-18097
• 2223030-00-8
• 1-(Ethyl-d5)-pyrrole-3-boronic acid pinacol ester

• Inchi： 1S/C12H20BNO2/c1-6-14-8-7-10(9-14)13-15-11(2,3)12(4,5)16-13/h7-9H,6H2,1-5H3/i1D3,6D2
• InChI Key： YDTZPDPMMGSXTM-YRYIGFSMSA-N
• SMILES： O1B(C2C=CN(C([2H])([2H])C([2H])([2H])[2H])C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 226.1900928Da
• Monoisotopic Mass: 226.1900928Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.4Ų